Cas no 2098124-07-1 (4-Hydroxy-1-oxa-9-azaspiro[5.5]undecane-9-carboximidamide)

4-Hydroxy-1-oxa-9-azaspiro[5.5]undecane-9-carboximidamide is a spirocyclic compound featuring a unique oxa-aza ring system, which imparts structural rigidity and potential for selective binding interactions. The presence of a carboximidamide group enhances its utility as a versatile intermediate in medicinal chemistry, particularly in the synthesis of bioactive molecules targeting enzyme inhibition or receptor modulation. The hydroxyl group further increases its reactivity, enabling derivatization for tailored applications. This compound’s well-defined spiro architecture offers advantages in drug discovery, where conformational constraints can improve pharmacokinetic properties. Its stability and functional group diversity make it suitable for exploratory research in heterocyclic chemistry and pharmaceutical development.

4-Hydroxy-1-oxa-9-azaspiro[5.5]undecane-9-carboximidamide structure

2098124-07-1 structure

Product Name:4-Hydroxy-1-oxa-9-azaspiro[5.5]undecane-9-carboximidamide

CAS No:2098124-07-1

MF:C₁₀H₁₉N₃O₂

MW:213.276762247086

CID:5726075

PubChem ID:121202468

Update Time:2025-06-03

4-Hydroxy-1-oxa-9-azaspiro[5.5]undecane-9-carboximidamide Chemical and Physical Properties

Names and Identifiers

- 2098124-07-1
- F1907-6282
- starbld0014036
- AKOS026710651
- 4-hydroxy-1-oxa-9-azaspiro[5.5]undecane-9-carboximidamide
- 4-Hydroxy-1-oxa-9-azaspiro[5.5]undecane-9-carboximidamide
- Inchi： 1S/C10H19N3O2/c11-9(12)13-4-2-10(3-5-13)7-8(14)1-6-15-10/h8,14H,1-7H2,(H3,11,12)
- InChI Key： ZYXLFLKDQHFBMV-UHFFFAOYSA-N
- SMILES： O1CCC(CC21CCN(C(=N)N)CC2)O

Computed Properties

Exact Mass: 213.147726857g/mol
Monoisotopic Mass: 213.147726857g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 249
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.7
Topological Polar Surface Area: 82.6Å²

4-Hydroxy-1-oxa-9-azaspiro[5.5]undecane-9-carboximidamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	H254881-100mg	4-Hydroxy-1-oxa-9-azaspiro[5.5]undecane-9-carboximidamide	2098124-07-1		100mg	$ 95.00	2022-06-04
TRC	H254881-500mg	4-Hydroxy-1-oxa-9-azaspiro[5.5]undecane-9-carboximidamide	2098124-07-1		500mg	$ 365.00	2022-06-04
TRC	H254881-1g	4-Hydroxy-1-oxa-9-azaspiro[5.5]undecane-9-carboximidamide	2098124-07-1		1g	$ 570.00	2022-06-04
Life Chemicals	F1907-6282-0.25g	4-hydroxy-1-oxa-9-azaspiro[5.5]undecane-9-carboximidamide	2098124-07-1	95%+	0.25g	$361.0	2023-09-07
Life Chemicals	F1907-6282-0.5g	4-hydroxy-1-oxa-9-azaspiro[5.5]undecane-9-carboximidamide	2098124-07-1	95%+	0.5g	$380.0	2023-09-07
Life Chemicals	F1907-6282-1g	4-hydroxy-1-oxa-9-azaspiro[5.5]undecane-9-carboximidamide	2098124-07-1	95%+	1g	$401.0	2023-09-07
Life Chemicals	F1907-6282-2.5g	4-hydroxy-1-oxa-9-azaspiro[5.5]undecane-9-carboximidamide	2098124-07-1	95%+	2.5g	$802.0	2023-09-07
Life Chemicals	F1907-6282-5g	4-hydroxy-1-oxa-9-azaspiro[5.5]undecane-9-carboximidamide	2098124-07-1	95%+	5g	$1203.0	2023-09-07
Life Chemicals	F1907-6282-10g	4-hydroxy-1-oxa-9-azaspiro[5.5]undecane-9-carboximidamide	2098124-07-1	95%+	10g	$1684.0	2023-09-07

4-Hydroxy-1-oxa-9-azaspiro[5.5]undecane-9-carboximidamide Related Literature

1. An auto-correction laser photoacoustic spectrometer based on 2f/1f wavelength modulation spectroscopy

Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
2. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
3. Aggregation kinetics and gel formation in modestly concentrated suspensions of oppositely charged model ceramic colloids: a numerical study

M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
4. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
5. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549

Additional information on 4-Hydroxy-1-oxa-9-azaspiro[5.5]undecane-9-carboximidamide

Comprehensive Overview of 4-Hydroxy-1-oxa-9-azaspiro[5.5]undecane-9-carboximidamide (CAS No. 2098124-07-1)

The compound 4-Hydroxy-1-oxa-9-azaspiro[5.5]undecane-9-carboximidamide (CAS No. 2098124-07-1) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its spirocyclic architecture, combined with the presence of hydroxyl and carboximidamide functional groups, makes it a promising candidate for various applications, including drug discovery and development. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets selectively.

In recent years, the demand for novel heterocyclic compounds like 4-Hydroxy-1-oxa-9-azaspiro[5.5]undecane-9-carboximidamide has surged, driven by the need for innovative therapeutics. The compound's spiro[5.5]undecane core is a rare feature in organic synthesis, often associated with enhanced stability and bioavailability. This has led to increased searches for "spirocyclic compounds in drug design" and "synthetic routes for azaspiro derivatives," reflecting the scientific community's growing curiosity.

One of the most frequently asked questions about this compound revolves around its synthetic methodology. The preparation of 4-Hydroxy-1-oxa-9-azaspiro[5.5]undecane-9-carboximidamide typically involves multi-step organic reactions, including cyclization and functional group transformations. Researchers often explore "green chemistry approaches for spirocyclic synthesis" to align with sustainable practices, a trending topic in modern chemistry.

The pharmacological potential of this compound is another area of intense investigation. Preliminary studies suggest that its carboximidamide moiety may exhibit enzyme inhibitory properties, making it relevant for targeting specific metabolic pathways. This aligns with current searches for "new enzyme inhibitors in medicinal chemistry" and "spirocyclic compounds as therapeutic agents." The compound's hydroxyl group further enhances its solubility, a critical factor in drug formulation.

From a structural-activity relationship (SAR) perspective, 4-Hydroxy-1-oxa-9-azaspiro[5.5]undecane-9-carboximidamide offers a versatile platform for derivatization. Chemists are actively investigating modifications to its spirocyclic backbone to optimize its bioactivity. Queries like "how to modify spiro compounds for better efficacy" and "role of azaspiro structures in drug delivery" highlight the compound's relevance in cutting-edge research.

In conclusion, 4-Hydroxy-1-oxa-9-azaspiro[5.5]undecane-9-carboximidamide (CAS No. 2098124-07-1) represents a fascinating intersection of organic synthesis and pharmaceutical innovation. Its unique molecular framework and functional diversity position it as a valuable subject for future studies, particularly in the context of drug discovery and biomolecular interactions. As research progresses, this compound is likely to remain a focal point for scientists exploring next-generation therapeutics.